Cas no 144685-61-0 (2-(methylamino)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 144685-61-0
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD07690488
• CID: 105565
• PubChem ID: 7131536
• Update Time: 2025-05-23

2-(methylamino)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone hydrochloride
• 2-(Methylamino)-1-(1-pyrrolidinyl)-1-ethanone hydrochloride
• 2-(methylamino)-1-pyrrolidin-1-ylethanone,hydrochloride
• Ethanone,2-(methylamino)-1-(1-pyrrolidinyl)-
• 2-methylamino-1-pyrrolidin-1-yl-ethanone hcl
• 2-methylamino-1-pyrrolidin-1-yl-ethanonehydrochloride
• N-methyl-2-oxo-2-pyrrolidin-1-ylethanamine(SALTDATA: FREE)
• 2-(methylamino)-1-(pyrrolidin-1-yl)ethan-1-one
• HMS1781G06
• EN300-15300
• CS-0301433
• 2-(methylamino)-1-(pyrrolidin-1-yl)ethanone
• 2-(methylamino)-1-pyrrolidin-1-ylethanone
• SCHEMBL1226363
• F2148-2183
• N-Methyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)amine, AldrichCPR
• 144685-61-0
• AKOS000200922
• N-methyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)amine
• Z104756708
• MFCD07690488
• N-methyl-2-oxo-2-pyrrolidin-1-ylethanamine
• 2-METHYLAMINO-1-PYRROLIDIN-1-YL-ETHANONE X HCL >98%
• 2-(Methylamino)-1-(1-pyrrolidinyl)ethanone
• STL138420
• 2-Methylamino-1-pyrrolidin-1-yl-ethanone x HCl
• DB-391806

• MDL： MFCD07690488
• Inchi： 1S/C7H14N2O/c1-8-6-7(10)9-4-2-3-5-9/h8H,2-6H2,1H3
• InChI Key： ZCPADTVDGNXMOD-UHFFFAOYSA-N
• SMILES： O=C(CNC)N1CCCC1

Computed Properties

• Exact Mass: 178.08700
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 0.95900

2-(methylamino)-1-(pyrrolidin-1-yl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(methylamino)-1-(pyrrolidin-1-yl)ethan-1-one

2-(Methylamino)-1-(pyrrolidin-1-yl)ethan-1-one: A Comprehensive Overview

The compound CAS No. 144685-61-0, also known as 2-(methylamino)-1-(pyrrolidin-1-yl)ethan-1-one, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential biological activities, making it a subject of extensive research in recent years.

At its core, the molecule features a pyrrolidine ring, which is a five-membered saturated heterocyclic amine, attached to a ketone group and a methylamino substituent. This combination of functional groups imparts the compound with interesting properties, particularly in terms of its ability to participate in various chemical reactions and interactions within biological systems.

Recent studies have highlighted the potential of 2-(methylamino)-1-(pyrrolidin-1-yl)ethan-1-one as a building block in organic synthesis. Its ability to act as both an electrophilic and nucleophilic agent makes it highly versatile in constructing complex molecular architectures. For instance, researchers have utilized this compound in the synthesis of bioactive molecules, including those with potential anticancer and antibacterial properties.

In the realm of medicinal chemistry, the compound has shown promise as a lead molecule for drug discovery. Its structural features allow for easy modification, enabling scientists to explore its potential as an inhibitor or activator of various enzymes or receptors. Recent findings suggest that derivatives of this compound may exhibit selective binding to certain protein targets, making them valuable candidates for therapeutic interventions.

The synthesis of CAS No. 144685-61-0 has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields and purity. These advancements have made the compound more accessible for large-scale applications in both academic and industrial settings.

In addition to its role in drug discovery, the compound has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and coordination polymers. Researchers have demonstrated that these materials exhibit enhanced catalytic activity in various organic transformations, further expanding the utility of this compound.

From an analytical standpoint, the characterization of 2-(methylamino)-1-(pyrrolidin-1-yl)ethan-1-one has been refined using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided deeper insights into its molecular structure and dynamic behavior, aiding in the design of more efficient synthetic routes and analytical protocols.

In conclusion, CAS No. 144685-61-0 stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure that it will remain a focal point for future research endeavors.